Ethyl 5-{[(4-tert-butylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate

• Molecular Formula: C28H31NO5S
• Molecular Weight: 493.6 g/mol
• IUPAC Name: ethyl 5-[(4-tert-butylphenyl)sulfonylamino]-2-propylbenzo[g][1]benzofuran-3-carboxylate
• InChI: InChI=1S/C28H31NO5S/c1-6-10-24-25(27(30)33-7-2)22-17-23(20-11-8-9-12-21(20)26(22)34-24)29-35(31,32)19-15-13-18(14-16-19)28(3,4)5/h8-9,11-17,29H,6-7,10H2,1-5H3
• InChI Key: OEEDTWNQJQNUFF-UHFFFAOYSA-N
• SMILES: CCCC1=C(C2=C(O1)C3=CC=CC=C3C(=C2)NS(=O)(=O)C4=CC=C(C=C4)C(C)(C)C)C(=O)OCC

Description

Ethyl 5-{[(4-tert-butylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Ethyl 5-{[(4-tert-butylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate involves the inhibition of specific enzymes that are involved in various cellular processes. Studies have shown that this compound can inhibit the activity of protein kinase C (PKC), an enzyme that plays a crucial role in the regulation of cell growth and differentiation. Additionally, this compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Ethyl 5-{[(4-tert-butylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate has been found to have several biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells by activating specific signaling pathways. Additionally, this compound has been found to reduce the production of inflammatory mediators by inhibiting the activity of COX-2. Furthermore, this compound has been found to have antioxidant properties, which can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using Ethyl 5-{[(4-tert-butylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate in lab experiments is its ability to induce apoptosis in cancer cells. This property makes it a potential candidate for the development of anticancer drugs. Additionally, this compound has been found to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can affect its bioavailability.

Future Directions

There are several future directions for research on Ethyl 5-{[(4-tert-butylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate. One of the significant areas of research is the development of new anticancer drugs based on this compound. Additionally, research can focus on exploring the potential of this compound in the treatment of inflammatory diseases. Furthermore, studies can be conducted to improve the solubility and bioavailability of this compound, which can enhance its effectiveness in lab experiments. Finally, research can be conducted to explore the potential of this compound in other scientific research areas, such as neurodegenerative diseases and cardiovascular diseases.
Conclusion:
In conclusion, Ethyl 5-{[(4-tert-butylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate is a chemical compound that has potential applications in various scientific research areas. The synthesis of this compound involves a series of chemical reactions, and its mechanism of action involves the inhibition of specific enzymes. This compound has been found to have several biochemical and physiological effects, and its potential advantages and limitations in lab experiments have been identified. Finally, several future directions for research on this compound have been suggested, highlighting its potential in various scientific research areas.

Synthesis Methods

The synthesis of Ethyl 5-{[(4-tert-butylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate involves a series of chemical reactions. The starting material is 2-naphthol, which is reacted with 3-chloropropanoic acid to form 2-propyl-3-(naphthalen-2-yloxy)propanoic acid. This intermediate is then reacted with p-tert-butylphenylsulfonyl chloride to form the corresponding sulfonyl chloride derivative. Finally, the sulfonyl chloride derivative is reacted with ethyl alcohol to form Ethyl 5-{[(4-tert-butylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate.

Scientific Research Applications

Ethyl 5-{[(4-tert-butylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate has been found to have potential applications in various scientific research areas. One of the significant applications is in the field of cancer research. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. Additionally, this compound has been found to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases.